N-(3,5-dimethylphenyl)-2-(1,1-dioxido-4-oxo-2-phenyl-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)acetamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2-(1,1,4-trioxo-2-phenyl-2,3-dihydro-1λ6,5-benzothiazepin-5-yl)acetamide
• InChI: InChI=1S/C25H24N2O4S/c1-17-12-18(2)14-20(13-17)26-24(28)16-27-21-10-6-7-11-22(21)32(30,31)23(15-25(27)29)19-8-4-3-5-9-19/h3-14,23H,15-16H2,1-2H3,(H,26,28)
• InChI Key: DOKADORYUPQZRM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CN2C(=O)CC(S(=O)(=O)C3=CC=CC=C32)C4=CC=CC=C4)C
• Molecular Formula: C25H24N2O4S
• Molecular Weight: 448.5 g/mol

Description

N-(3,5-dimethylphenyl)-2-(1,1-dioxido-4-oxo-2-phenyl-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)acetamide is a useful research compound. Its molecular formula is C25H24N2O4S and its molecular weight is 448.54. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacological Profile

The compound has been studied extensively for its pharmacological properties. A notable study focused on the antinociceptive pharmacology of a similar compound (LF22-0542), highlighting its high affinity for human and mouse receptors, and demonstrating significant antinociceptive actions in various pain models. This research suggests the potential utility of such compounds in treating inflammatory pain states and certain aspects of neuropathic pain (Porreca et al., 2006).

Anticonvulsant Potential

Another study synthesized N-(substituted-2-oxo-4-phenylazetidin-1-yl)-2-((6-substitutedbenzo[d]thiazol-2-yl)amino)acetamide derivatives and evaluated their anticonvulsant activity. The derivatives showed promising activity with significant protective indices, suggesting the potential of these molecules as anticonvulsants (Ali & Siddiqui, 2015).

Cognitive Function Enhancement

In studies involving rats, N-(2,6-dimethylphenyl)-2-(2-oxo-1-pyrrolidinyl)acetamide (DM-9384) demonstrated an ability to enhance cognitive functions, indicating its potential in improving learning and memory (Sakurai et al., 1989).

Cardiovascular and Neurological Applications

The compound has also been explored in the context of cardiovascular and neurological conditions. Specific chymase inhibitors closely related in structure showed effectiveness in suppressing the development of abdominal aortic aneurysm in hamsters and preventing intimal hyperplasia after balloon injury (Tsunemi et al., 2004; Takai et al., 2003) (Takai et al., 2003).

Anti-Inflammatory and Neuroprotective Effects

Compounds structurally similar have shown to inhibit albumin denaturation and possess significant anti-inflammatory activity, indicating their potential in treating inflammatory conditions (Nargund et al., 1993). Additionally, certain peripheral benzodiazepine receptor ligands, like SSR180575, demonstrated neuroprotective effects in models of central and peripheral neurodegeneration, hinting at the potential of related compounds in neuroprotective therapies (Ferzaz et al., 2002).